Cas no 863556-10-9 (N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide)

• Product Name: N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide
• CAS No: 863556-10-9
• MF: C₁₈H₁₈N₂O₄S
• MW: 358.411523342133
• CID: 6076048
• PubChem ID: 5310066
• Update Time: 2025-07-20

N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide
• 2-Furancarboxamide, N-[2-[2-(3,4-dimethoxyphenyl)-4-thiazolyl]ethyl]-
• F0686-0505
• 863556-10-9
• AKOS024596838
• MLS000102720
• HMS2245G17
• N-{2-[2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-yl]ethyl}furan-2-carboxamide
• ZINC04167118
• CHEMBL1526135
• N-(2-(2-(3,4-dimethoxyphenyl)thiazol-4-yl)ethyl)furan-2-carboxamide
• SMR000018202
• N-[2-[2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-yl]ethyl]furan-2-carboxamide

• Inchi： 1S/C18H18N2O4S/c1-22-14-6-5-12(10-16(14)23-2)18-20-13(11-25-18)7-8-19-17(21)15-4-3-9-24-15/h3-6,9-11H,7-8H2,1-2H3,(H,19,21)
• InChI Key： GXXZDXUAKHMDEE-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCCC1=CSC(C2=CC=C(OC)C(OC)=C2)=N1)=O

Computed Properties

• Exact Mass: 358.09872823g/mol
• Monoisotopic Mass: 358.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• pka: 13.79±0.46(Predicted)

Additional information on N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide

Research Briefing on N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide (CAS: 863556-10-9)

N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide (CAS: 863556-10-9) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiazole and furan carboxamide structure, has demonstrated promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to incorporate the 3,4-dimethoxyphenyl and thiazole moieties, which are critical for its bioactivity. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the compound's structural integrity. These synthetic advancements are pivotal for scaling up production for preclinical and clinical studies.

Pharmacological evaluations of N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide have revealed its efficacy in targeting specific enzymes and receptors implicated in inflammatory and oncogenic pathways. In vitro studies using cell-based assays have shown that the compound exhibits potent inhibitory effects on pro-inflammatory cytokines and kinases, suggesting its potential as an anti-inflammatory or anti-cancer agent. Furthermore, molecular docking simulations have provided insights into its binding interactions with key protein targets, highlighting its specificity and selectivity.

Recent in vivo studies have further validated the therapeutic potential of N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide. Animal models of chronic inflammation and tumorigenesis have demonstrated significant reductions in disease markers upon treatment with the compound. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been favorable, with minimal off-target effects observed. These findings underscore its suitability for further development as a lead compound in drug discovery programs.

Despite these promising results, challenges remain in the clinical translation of N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide. Issues such as optimal dosing regimens, long-term safety, and formulation stability need to be addressed in subsequent studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to accelerate its development and overcome these hurdles. Future research directions may also explore its potential in combination therapies and its efficacy against resistant disease phenotypes.

In conclusion, N-{2-2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide (CAS: 863556-10-9) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising pharmacological properties make it a valuable candidate for further investigation. Continued research efforts will be crucial to fully elucidate its therapeutic potential and pave the way for its application in clinical settings.